Cas no 1153460-92-4 ({[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine)

{[2-(3,5-Dichlorophenoxy)phenyl]methyl}(methyl)amine is a synthetic organic compound featuring a dichlorophenoxy-substituted phenylmethylamine core. Its structure combines a phenoxy linkage with a methylamine moiety, offering potential utility as an intermediate in agrochemical or pharmaceutical synthesis. The presence of 3,5-dichloro substitution enhances steric and electronic properties, which may influence reactivity or binding affinity in target applications. This compound’s defined molecular architecture allows for precise modifications, making it valuable for exploratory research in selective functionalization or derivatization studies. High-purity grades ensure consistency in synthetic workflows, while its stability under standard conditions facilitates handling and storage. Suitable for controlled laboratory use by trained professionals.
{[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine structure
1153460-92-4 structure
Product Name:{[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine
CAS No:1153460-92-4
MF:C14H13Cl2NO
MW:282.165121793747
CID:4573204
Update Time:2025-06-08

{[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • {[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine
    • Inchi: 1S/C14H13Cl2NO/c1-17-9-10-4-2-3-5-14(10)18-13-7-11(15)6-12(16)8-13/h2-8,17H,9H2,1H3
    • InChI Key: QRFDCLWTIGDTKG-UHFFFAOYSA-N
    • SMILES: C1(CNC)=CC=CC=C1OC1=CC(Cl)=CC(Cl)=C1

{[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine Pricemore >>

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Additional information on {[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine

Introduction to Compound CAS No. 1153460-92-4: {[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine

{[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine, also known by its CAS number 1153460-92-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorophenyl group and an amine functional group, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of {[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine is C14H15Cl2NO, and its molecular weight is approximately 286.17 g/mol. The compound's structure consists of a phenyl ring substituted with a dichlorophenoxy group and a methylamine moiety, which contributes to its distinct chemical properties and biological activities.

In recent years, the study of {[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant activity in various biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it an attractive target for the development of new drugs to treat conditions such as chronic pain, neurodegenerative diseases, and inflammatory disorders.

A key aspect of the research on {[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine involves understanding its mechanism of action. Studies have indicated that the compound interacts with specific receptors and signaling pathways in the body. For instance, it has been shown to modulate the activity of certain G protein-coupled receptors (GPCRs), which are crucial for many physiological processes. This interaction can lead to downstream effects that contribute to its therapeutic benefits.

In addition to its potential therapeutic applications, {[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine has also been studied for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure provides a versatile platform for the development of novel compounds with tailored properties. Researchers have explored the use of this compound in the synthesis of derivatives with enhanced biological activity or improved pharmacokinetic profiles.

The synthesis of {[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and coupling reactions. These methods allow for the efficient production of the compound on both laboratory and industrial scales.

In terms of safety and handling, it is important to note that while {[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine is not classified as a hazardous material or controlled substance, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and following standard safety protocols to ensure safe handling and storage.

The future prospects for {[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological mechanisms deepens, it is likely that we will see further advancements in the development of drugs based on this molecule.

In conclusion, {[2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine, identified by CAS number 1153460-92-4, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new therapeutic agents. Continued research into this compound will undoubtedly contribute to advancements in drug discovery and improve our ability to treat various medical conditions.

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